Naphthalene-1-sulfonamide

• IUPAC Name: naphthalene-1-sulfonamide
• InChI: InChI=1S/C10H9NO2S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H2,11,12,13)
• InChI Key: ZFIFHAKCBWOSRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)N
• Molecular Formula: C10H9NO2S
• DSSTOX Substance ID: DTXSID50237723
• Molecular Weight: 207.25 g/mol
• CAS RN: 606-25-7, 89456-57-5

Description

Naphthalene-1-sulfonamide is a type of sulfonamide, which is a group of compounds known for their various pharmacological activities. It has been used in the synthesis of 2,6-disubstituted pyridines, 6-substituted 2,2′-bipyridines and 6,6′-disubstituted 2,2′-bipyridines.

Synthesis Analysis

Naphthalene-1-sulfonamide has been used in the synthesis of various compounds. For instance, it was used as a starting reagent in the synthesis of 2,6-disubstituted pyridines, 6-substituted 2,2′-bipyridines and 6,6′-disubstituted 2,2′-bipyridines.

Molecular Structure Analysis

The molecular structure of Naphthalene-1-sulfonamide has been analyzed using X-ray crystallography, showing strong intermolecular interactions in the crystalline state.

Chemical Reactions Analysis

Naphthalene-1-sulfonamide has been subjected to a structure–activity relationship (SAR) study for inhibition of Leishmania.

Scientific Research Applications

• Protein Kinase Inhibition : Naphthalene and isoquinoline sulfonamide derivatives have contributed significantly to elucidating the physiological function of various protein kinases. These compounds have potential applications in developing new medicines, particularly as specific inhibitors of Rho-Kinase (Hidaka, Suzuki, Shibuya, & Sasaki, 2005).

• Enzyme Inhibition for Therapeutic Applications : Sulfonamide derivatives of Naphthalene-1-sulfonamide show promising enzyme inhibition activities. For instance, some derivatives demonstrate good lipoxygenase inhibition, relevant in anti-inflammatory drug development, and moderate α-glucosidase inhibition, important for anti-diabetic drugs (Abbasi et al., 2015).

• Fluoride Ion Sensing : A core-substituted naphthalene diimide sulfonamide derivative acts as a highly selective sensor for fluoride ions, indicating applications in analytical chemistry (Bhosale, Bhosale, Kalyankar, & Langford, 2009).

• HIV-1 Integrase Inhibitors : Caffeoyl naphthalene sulfonamide derivatives have been studied as HIV-1 integrase inhibitors, suggesting potential in anti-HIV therapy. QSAR analysis suggests ways to enhance their activity (Sahu, Ravichandran, Mourya, & Agrawal, 2007).

• Lead Detection : Naphthalene-sulfonamide derivatives have been used to develop sensors for detecting lead (II) ions, indicating applications in environmental monitoring (Kamal et al., 2015).

• Protein Binding Studies : The compound N-n-Butyl[(5-dimethylamino)-1-naphthalene]sulfonamide has been used to study the binding of p-hydroxybenzoic acid esters to bovine serum albumin, suggesting its use in biochemical research (Jun, Mayer, Himel, & Luzzi, 1971).

• Molecular Characterization and Analysis : Studies involving naphthalene sulfonamide derivatives have also contributed to molecular characterization and computational chemistry, as seen in the synthesis and analysis of 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide (Sarojini, Krishnan, Kanakam, & Muthu, 2012).

• Biomedical Imaging and Sensing : Naphthalene sulfonamide derivatives have been explored for their utility in biomedical imaging and sensing, such as fluorescence sensing and intracellular imaging of Al3+ ions (Mondal et al., 2015).

• Environmental Applications : These compounds have also been studied for environmental applications, such as the use of polyaromatic sulfonates as tracers in geothermal reservoirs (Rose, Benoit, & Kilbourn, 2001).

Mechanism of Action

Sulfonamides, including Naphthalene-1-sulfonamide, exert their bactericidal effect by inhibiting a metabolic pathway that is necessary for DNA synthesis. They act as competitive inhibitors of the enzyme dihydropteroate synthetase, DHPS. This enzyme is vital in the synthesis of folate, which is required for cells to make nucleic acids, such as DNA or RNA.

Safety and Hazards

Naphthalene-1-sulfonamide is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is flammable and suspected of causing cancer. It is advised to use personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation.

Future Directions

Naphthalene-1-sulfonamide has shown potential in the treatment of Leishmaniasis, a parasitic infectious disease. The new findings from the SAR study open new directions for advanced leishmaniasis treatment. Additionally, naphthalene-1-sulfonamide derivatives have shown potential as potent and selective inhibitors of fatty acid binding protein 4.

Synthesis routes and methods I

Procedure details

Following a procedure similar to that for the preparation of 16a, intermediate 3a (50 mg, 0.117 mmol) and 1-napthylene sulfonyl chloride (39.8 mg, 0.176 mmol) yielded 21.7 mg (30.0%) of 1-napthalene sulfonamide intermediate 30a. MS (ESI) 617.0 (M+H+).

Synthesis routes and methods II

Procedure details

Ammonia was passed (for 5 min) into a stirred solution of 1-naphthalenesulfonyl chloride (5.0 g, 22 mmol) and anhydrous Et2O (400 ml) at -78°. The resulting mixture was stirred at -78° for 1 hr, allowed to warm to room temperature, and stirred overnight. The Et2O was removed under vacuum to leave a white powder which was washed with water and dried under vacuum to give 3.2 g (70%) of the title compound as a white powder, m.p. 152°-153° C.